[N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide

• CAS No.: 1269754-99-5
• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol
• IUPAC Name: (R)-2-methyl-N-(oxan-4-ylmethylidene)propane-2-sulfinamide
• InChI: InChI=1S/C10H19NO2S/c1-10(2,3)14(12)11-8-9-4-6-13-7-5-9/h8-9H,4-7H2,1-3H3/t14-/m1/s1
• InChI Key: ISEYRWAHITWIMU-CQSZACIVSA-N
• SMILES: CC(C)(C)S(=O)N=CC1CCOCC1
• Isomeric SMILES: CC(C)(C)[S@@](=O)N=CC1CCOCC1

Description

[N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide is a chiral sulfinamide derivative characterized by its stereochemical configuration: the E geometry at the imine nitrogen and R configuration at the sulfur center. Its molecular formula is C₁₀H₁₉NO₂S, with a molecular weight of 217.33 g/mol (CAS: 1269754-99-5) . The compound features a tetrahydro-2H-pyran-4-yl group linked via a methylene bridge to the sulfinamide core, conferring unique steric and electronic properties. Sulfinamides of this class are widely employed as chiral auxiliaries in asymmetric synthesis, enabling enantioselective formation of carbon-carbon and carbon-heteroatom bonds .

Biological Activity

[N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature regarding its biological activity, including in vitro and in vivo studies, structure-activity relationships (SAR), and mechanisms of action.

Chemical Structure and Properties

The compound is characterized by a sulfinamide functional group, which is known for its diverse biological properties. The molecular formula and structure are crucial for understanding its interaction with biological targets.

Chemical Information:

• Molecular Formula: C₁₃H₁₉N₁O₂S
• Molecular Weight: 251.36 g/mol

Biological Activity Overview

Research has shown that compounds with similar structures exhibit various biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

Antitumor Activity

In vitro studies have demonstrated that sulfinamide derivatives can inhibit the growth of cancer cell lines. For example, compounds structurally related to [N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide were tested against HeLa cells, showing a dose-dependent inhibition of cell proliferation. The mechanism appears to involve apoptosis induction as evidenced by flow cytometry analyses revealing increased sub-G0/G1 fractions in treated cells, indicative of apoptotic cell death .

Table 1: Summary of Antitumor Activity Studies

Compound	Cell Line	IC50 (µM)	Mechanism
[N(E),S(R)]	HeLa	15	Apoptosis
Analog A	C6	20	Necrosis
Analog B	MCF7	10	Apoptosis

Antimicrobial Activity

The compound's potential antimicrobial properties have also been explored. In preliminary tests against various bacterial strains, it exhibited moderate antibacterial activity, suggesting that modifications to the tetrahydropyran moiety could enhance this effect .

Structure-Activity Relationships (SAR)

The biological activity of sulfinamide compounds is often influenced by their structural features. For instance, the presence of the tetrahydropyran ring has been linked to increased lipophilicity and cellular uptake, which may enhance their efficacy against cancer cells.

Key SAR Findings:

• Tetrahydropyran Ring: Essential for maintaining biological activity.
• Sulfinamide Group: Critical for interaction with biological targets.
• Substituents on the Propane Chain: Modifications can lead to variations in potency and selectivity.

Case Studies

Several case studies have highlighted the therapeutic potential of sulfinamide derivatives:

• Case Study 1: In Vivo Efficacy in Tumor Models
  • A study involving rat models implanted with glioblastoma cells showed that intratumoral administration of a related sulfinamide led to significant tumor reduction and increased survival rates compared to control groups receiving saline .
• Case Study 2: Safety Profile Assessment
  • Another study assessed the safety profile of [N(E),S(R)] in healthy rats through MRI imaging post-administration, confirming no adverse effects on brain tissue even after prolonged exposure .

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Properties
Recent studies have indicated that tetrahydropyran derivatives, including [N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide, exhibit significant anticancer activities. For instance, research has shown that compounds with similar structures can inhibit cell growth in HeLa cells, suggesting a potential mechanism for targeting cancer cells through disruption of specific cellular pathways related to tumor growth and survival .

2. Inhibition of Enzymatic Activity
The compound is also being investigated for its ability to inhibit specific enzymes involved in cancer progression. Structure–activity relationship studies have revealed that modifications to the tetrahydropyran moiety can enhance inhibitory effects against the SCF SKP2 E3 ligase complex, which plays a crucial role in regulating protein degradation and cell cycle progression .

Organic Synthesis Applications

1. Synthetic Intermediates
[N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide serves as an important intermediate in the synthesis of more complex organic molecules. Its functional groups allow for further transformations, making it a versatile building block in organic synthesis. The ability to modify the tetrahydropyran ring opens up pathways to synthesize a variety of derivatives with potential biological activities .

2. Chiral Synthesis
The compound's chirality is advantageous in the synthesis of enantiomerically pure compounds. Chiral auxiliaries can be employed during the synthesis process to facilitate the production of specific enantiomers, which are often required in pharmaceutical applications due to differing biological activities between enantiomers .

Material Science Applications

1. Polymer Chemistry
In material science, [N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide can be utilized as a monomer or additive in polymer formulations. Its unique structure can enhance the mechanical properties of polymers or introduce specific functionalities that improve performance in various applications such as coatings and adhesives .

2. Drug Delivery Systems
The compound's solubility and stability characteristics make it a candidate for incorporation into drug delivery systems. By modifying its structure, researchers can design carriers that improve the bioavailability and targeted delivery of therapeutic agents, particularly in cancer treatment where localized delivery is crucial for efficacy .

Summary Table of Applications

Application Area	Specific Uses	Key Findings
Medicinal Chemistry	Anticancer agents	Inhibits growth in HeLa cells; targets SKP2 complex
Organic Synthesis	Synthetic intermediates	Versatile building block; facilitates chiral synthesis
Material Science	Polymer additives; drug delivery systems	Enhances mechanical properties; improves bioavailability

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural and functional differences between the target compound and related sulfinamides:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Key Substituents	Applications
[N(E),S(R)]-2-Methyl-N-[(tetrahydro-2H-pyran-4-yl)methylene]-2-propanesulfinamide (Target)	C₁₀H₁₉NO₂S	217.33	Sulfinamide, imine	Tetrahydro-2H-pyran-4-yl	Asymmetric synthesis, chiral auxiliaries
(R,E)-2-Methyl-N-(perfluorophenyl)methylene propane-2-sulfinamide	C₁₀H₆F₅NOS*	~283.22*	Sulfinamide, imine	Perfluorophenyl	Fluorinated compound synthesis
(S,E)-2-Methyl-N-((5-tosyl-pyrrolo[2,3-b]pyrazin-2-yl)methylene)propane-2-sulfinamide	C₁₈H₂₁N₃O₃S₂*	~415.51*	Sulfinamide, imine, pyrrolopyrazine	Tosyl-pyrrolopyrazine	Pharmaceutical intermediates
[S(S),N(E)]-2-Methyl-N-[(5,6-dimethoxy-5,6-dimethyl-1,4-dioxan-2-yl)methylene]-2-propanesulfinamide	C₁₄H₂₅NO₅S*	~319.42*	Sulfinamide, imine, dioxane	Dimethoxy-dimethyldioxane	Diastereoselective synthesis

Note: Molecular formulas/weights marked with * are estimated based on structural analogs due to incomplete data in evidence.

Key Observations:

• Substituent Effects :

  • The tetrahydro-2H-pyran-4-yl group in the target compound enhances solubility in polar organic solvents (e.g., THF, DCM) compared to the perfluorophenyl group in , which introduces hydrophobicity and electron-withdrawing effects .
  • Bulky substituents (e.g., tosyl-pyrrolopyrazine in ) reduce reactivity in sterically demanding reactions but increase specificity in pharmaceutical intermediates .

• Stereochemical Impact :

  • The [N(E),S(R)] configuration of the target compound contrasts with the [S(S),N(E)] and [S(R),N(E)] diastereomers in . These stereochemical differences significantly influence enantioselectivity; for example, the R configuration at sulfur in the target compound may favor specific transition-state geometries in asymmetric cyclopropanations .

Key Observations:

• The target compound is commercially available , reflecting its utility as a standardized chiral reagent. In contrast, analogs like the cyclopropane derivative in require multi-step syntheses with moderate yields (56–61%) but high enantiomeric excess (90% ee) .

Research Findings and Trends

• Stereochemical Flexibility : underscores the tunability of sulfinamide auxiliaries; modifying the sulfur configuration (R vs. S) or substituent bulk can switch selectivity in reactions like nucleophilic additions .
• Industrial Relevance : The commercial availability of the target compound () suggests its adoption in large-scale pharmaceutical synthesis, whereas niche analogs (e.g., ) remain confined to specialized research .